3,7-Dihydroxycholan-24-oic acid
Overview
Description
3,7-Dihydroxycholan-24-oic acid is a natural product found in Anser anser with data available.
Scientific Research Applications
Biotransformation and Detoxification
3,7-Dihydroxycholan-24-oic acid, related to lithocholic and chenodeoxycholic acids, plays a role in hepatic detoxification. Deo and Bandiera (2009) explored the biotransformation of lithocholic acid by human hepatic microsomes, identifying several metabolites including 3-ketocholanoic acid as the major metabolite. This process is primarily mediated by the enzyme CYP3A4, suggesting a detoxification route for bile acids in the liver (Deo & Bandiera, 2009).
Chemical Synthesis and Structural Analysis
Research by Teruo Harano et al. (1977) and Aggarwal et al. (1992) involved chemical synthesis and structural analysis of various cholan-24-oic acids. These studies are vital for understanding the chemical properties and potential applications of these bile acids in different scientific fields (Harano Teruo et al., 1977); (Aggarwal et al., 1992).
Inclusion Compounds and Crystal Structures
The study of inclusion compounds involving 3,7-dihydroxycholan-24-oic acid derivatives has been explored by Ryu et al. (2006), who demonstrated the formation of inclusion compounds with methanol. This research contributes to understanding the molecular interactions and crystal structures of bile acid derivatives (Ryu et al., 2006).
Novel Bile Acid Synthesis
Bertuletti et al. (2021) reported the biocatalyzed conversion of hyocholic acid into ω-muricholic acid, highlighting the potential of enzymatic methods in synthesizing novel bile acids, which could have various scientific applications (Bertuletti et al., 2021).
Applications in Drug Research and Pharmacokinetics
Roda et al. (2014) discussed the structure-pharmacokinetics relationships of semisynthetic bile acid analogs, providing insights into their therapeutic activities and metabolism. Such research is crucial for developing new drugs and understanding their interactions in the body (Roda et al., 2014).
properties
IUPAC Name |
4-(3,7-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl)pentanoic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H40O4/c1-14(4-7-21(27)28)17-5-6-18-22-19(9-11-24(17,18)3)23(2)10-8-16(25)12-15(23)13-20(22)26/h14-20,22,25-26H,4-13H2,1-3H3,(H,27,28) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RUDATBOHQWOJDD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CCC(=O)O)C1CCC2C1(CCC3C2C(CC4C3(CCC(C4)O)C)O)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H40O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
392.6 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3,7-Dihydroxycholan-24-oic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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